Cas no 112-37-8 (Undecanoic acid)

• Product Name: Undecanoic acid
• CAS No: 112-37-8
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• MDL: MFCD00002730
• CID: 35738
• PubChem ID: 24889267
• Update Time: 2025-10-31

Undecanoic acid Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid
• 1-Decanecarboxylic acid
• Hendecanoic acid
• Undecanoic acid (Hendecanoic)
• Undecanoicacid(C11)
• 11:0
• FEMA 3245
• acid c-11
• AKOS 212-94
• Undecansαure
• undecoic acid
• UNDECYLIC ACID
• n-undecoicacid
• Undecanic acid
• UNDECYCLIC ACID
• n-Undecanoic acid
• n-Undecoic acid
• n-Undecylic acid
• undecanoate
• Undekansaeure
• FEMA No. 3245
• 138ON3IIQG
• NSC7885
• ZDPHROOEEOARMN-UHFFFAOYSA-N
• hendecanoate
• undecylate
• n-undecanoate
• n-undecoate
• n-undecylate
• Undecanoic acid, 99%
• 1-decanecarboxylate
• undecans
• Undecanoate [USAN]
• undecanoicacid
• undecansäure
• Undecanoi
• 1N-Undecoic acid
• BRN 1759287
• WLN: QV10
• CH3-[CH2]9-COOH
• CHEBI:32368
• nUndecoic acid
• QSPL 035
• CS-W004282
• EINECS 203-964-2
• BDBM50511006
• S9454
• 75EF58E9-1C6B-4875-8B82-D0B7A10FAEA2
• 112-37-8
• LMFA01010011
• J-002761
• PB44018
• NCGC00248901-01
• 4-02-00-01068 (Beilstein Handbook Reference)
• NSC-7885
• NSC 7885
• HMS3740G13
• Undecanoate;Hendecanoic acid
• EN300-19485
• UNDECANOIC ACID [FHFI]
• 64118-43-0
• C11:0
• HY-W004282
• P19940
• SCHEMBL9266
• C17715
• UNDECANOIC ACID [INCI]
• DS-6048
• FA(11:0)
• 63400-07-7
• AI3-02280
• UNII-138ON3IIQG
• BP-27912
• NCGC00258584-01
• AKOS000276906
• nUndecylic acid
• NS00014192
• bmse000563
• DB-222294
• GTPL5533
• DTXSID8021690
• nUndecanoic acid
• QSPL 192
• Undecanoic acid, 98%
• SY007756
• 1Decanecarboxylic acid
• undecansäure
• Undecanoic acid, >=97%, FG
• FA 11:0
• QSPL 155
• F2191-0248
• CHEMBL108030
• MFCD00002730
• NCIOpen2_009435
• CH3-(CH2)9-COOH
• Tox21_201031
• Q425988
• CAS-112-37-8
• DTXCID001690
• Z104473988
• U0004
• Undecanoic acid, analytical standard
• FU34729
• 203-964-2
• Undecanoic acid (Standard)
• HY-W004282R

• MDL： MFCD00002730
• Inchi： 1S/C11H22O2/c1-2-3-4-5-6-7-8-9-10-11(12)13/h2-10H2,1H3,(H,12,13)
• InChI Key： ZDPHROOEEOARMN-UHFFFAOYSA-N
• SMILES： C(CCCC(=O)O)CCCCCC
• BRN： 1759287

Computed Properties

• Exact Mass: 186.16200
• Monoisotopic Mass: 186.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Colorless crystal
• Density: 0.89 g/cm3 (20℃)
• Melting Point: 28-31 °C (lit.)
• Boiling Point: 228 °C/160 mmHg(lit.)
  248-250 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4202
• Solubility: 0.05g/l insoluble
• Water Partition Coefficient: Insoluble
• PSA: 37.30000
• LogP: 3.60180
• Solubility: Soluble in ethanol and ether, insoluble in water.
• FEMA: 3245

Undecanoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：YQ2275000
• Hazardous Material Identification：
• Explosive Limit：0.6%(V)
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Natural Products and Extracts Plant Extracts Plant based Erucaria microcarpa
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on Undecanoic acid

Undecanoic Acid (CAS No. 112-37-8): Applications and Recent Research Developments

Undecanoic acid, chemically known as undecanoic acid (CAS No. 112-37-8), is a medium-chain saturated fatty acid with the molecular formula C₁₁H₂₂O₂. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique chemical properties and diverse applications. Its molecular structure, characterized by a linear aliphatic chain, contributes to its versatility in various biochemical and industrial processes.

The undecanoic acid molecule is relatively less common compared to its shorter-chain counterparts, such as caproic acid or pelargonic acid, but its longer carbon chain offers distinct advantages in certain applications. One of the most notable features of undecanoic acid is its ability to act as a precursor in the synthesis of more complex molecules, making it a valuable intermediate in organic synthesis.

In recent years, undecanoic acid has been explored for its potential in the development of novel pharmaceutical agents. Its fatty acid nature allows it to interact with biological membranes, which has led to studies on its role in drug delivery systems. Specifically, researchers have been investigating the use of undecanoic acid-based formulations to enhance the bioavailability of poorly soluble drugs. The compound's ability to form micelles and other nanostructures under certain conditions makes it an attractive candidate for improving drug solubility and targeting.

Beyond pharmaceutical applications, undecanoic acid has found utility in the field of materials science. Its properties as a monomer or co-monomer in polymer synthesis have been studied for the development of biodegradable plastics and coatings. The incorporation of undecanoic acid into polymer chains can enhance mechanical strength and thermal stability, making it a promising component in advanced material formulations.

The industrial production of undecanoic acid primarily involves the oxidation of undecane or through other synthetic routes that leverage its linear aliphatic structure. Advances in catalytic processes have improved the efficiency and yield of these synthetic pathways, making undecanoic acid more accessible for large-scale applications. Additionally, research into sustainable production methods has focused on biotechnological approaches, utilizing microbial fermentation to produce undecanoic acid from renewable feedstocks.

In the realm of biochemistry, undecanoic acid has been implicated in various metabolic pathways. Its role as an energy source and intermediate in lipid metabolism has been studied extensively. Recent research has highlighted its potential involvement in modulating immune responses, with some studies suggesting that derivatives of undecanoic acid may have immunomodulatory effects. These findings open up new avenues for therapeutic intervention in inflammatory and autoimmune diseases.

The use of computational modeling and high-throughput screening techniques has further accelerated the discovery of novel applications for undecanoic acid. By integrating structural biology data with machine learning algorithms, researchers can predict how different derivatives of undecanoic acid might interact with biological targets. This approach has led to the identification of new pharmacophores and functional groups within the molecule that could enhance its therapeutic potential.

In conclusion, undecanoic acid(CAS No. 112-37-8) remains a fascinating compound with broad applications across multiple scientific disciplines. Its unique chemical properties and growing body of research underscore its importance as both a research tool and a potential industrial material. As advancements continue in synthetic chemistry and biotechnology, the future prospects for utilizing undecanoic acid are likely to expand even further, opening new doors for innovation and discovery.